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Compound of Interest

Compound Name: 1-Naphthohydrazide

Cat. No.: B185670

An In-depth Analysis of NMR, IR, and Mass Spectrometry Data for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 1-
Naphthohydrazide (also known as naphthalene-1-carbohydrazide), a versatile building block
in medicinal chemistry and materials science. The following sections detail its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a
foundational dataset for its identification, characterization, and application in further research
and development.

Spectroscopic Data Summary

The empirical formula for 1-Naphthohydrazide is C11H10N20, with a molecular weight of
186.21 g/mol . The key spectroscopic data are summarized in the tables below.

NMR Spectral Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the
molecular structure of organic compounds. The *H and 3C NMR data provide detailed
information about the hydrogen and carbon framework of 1-Naphthohydrazide.

Table 1: *H NMR Spectral Data of 1-Naphthohydrazide
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Chemical Shift (3)
ppm

Multiplicity Integration Assignment

Data not available in

search results

Table 2: 13C NMR Spectral Data of 1-Naphthohydrazide

Chemical Shift (8) ppm Assighment

Data not available in search results

Note: Specific experimental 1H and 3C NMR data for 1-Naphthohydrazide were not available
in the provided search results. The tables are formatted for the inclusion of such data when
obtained.

IR Spectral Data

Infrared (IR) spectroscopy identifies functional groups within a molecule by measuring the
absorption of infrared radiation. The IR spectrum of 1-Naphthohydrazide is expected to show
characteristic peaks for the amide and aromatic functionalities.

Table 3: IR Absorption Bands of 1-Naphthohydrazide

Wavenumber (cm~?) Functional Group Assignment

Data not available in search results

Note: A detailed peak list for the IR spectrum of 1-Naphthohydrazide was not available in the
provided search results. The table is structured for the input of experimental IR data.

Mass Spectrometry Data

Mass spectrometry (MS) provides information about the mass-to-charge ratio (m/z) of a
molecule and its fragments, confirming the molecular weight and offering insights into its
structure.
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Table 4: Mass Spectrometry Data of 1-Naphthohydrazide

m/z lon Assignment

186 [M]* (Molecular lon)

157 [M - NHNH2]*

129 [C10H7]* (Naphthyl cation)
128 [C10Hs]* (Naphthalene)
102 [CsHe]*

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented. Specific parameters may vary depending on the instrumentation and experimental
conditions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of 1-Naphthohydrazide is prepared by dissolving the sample in a deuterated solvent
(e.g., DMSO-de or CDCI3) in a 5 mm NMR tube. *H and 3C NMR spectra are recorded on a
spectrometer, typically operating at a frequency of 300 MHz or higher for protons. Chemical
shifts are reported in parts per million (ppm) relative to an internal standard, such as
tetramethylsilane (TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

The IR spectrum of solid 1-Naphthohydrazide is typically obtained using the KBr pellet
method. A small amount of the finely ground sample is mixed with dry potassium bromide (KBr)
powder and pressed into a thin, transparent pellet. The spectrum is then recorded using a
Fourier-Transform Infrared (FTIR) spectrometer.

Mass Spectrometry (MS)

The mass spectrum is obtained using an electron ionization (El) mass spectrometer. The solid
sample is introduced into the ion source, where it is vaporized and bombarded with a beam of
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high-energy electrons. This causes the molecule to ionize and fragment. The resulting ions are
then separated based on their mass-to-charge ratio and detected.

Visualization of Spectroscopic Workflow

The general workflow for the spectroscopic analysis of a chemical compound like 1-
Naphthohydrazide is illustrated in the following diagram.
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 To cite this document: BenchChem. [Spectroscopic Profile of 1-Naphthohydrazide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185670#spectroscopic-data-of-1-naphthohydrazide-
nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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